Cas no 1017604-40-8 (6-Bromo-5-chloropyrazine-2-carboxylic acid)
1017604-40-8 structure
Product Name:6-Bromo-5-chloropyrazine-2-carboxylic acid
CAS No:1017604-40-8
MF:C5H2BrClN2O2
MW:237.438579082489
CID:4567463
PubChem ID:86619524
Update Time:2024-11-06
6-Bromo-5-chloropyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-5-chloropyrazine-2-carboxylic acid
- 6-bromo-5-chloro-pyrazine-2-carboxylic acid
- JUYYXLOQLBQRCE-UHFFFAOYSA-N
- F93911
- SCHEMBL3257696
- 1017604-40-8
- 6-Bromo-5-chloro-2-pyrazinecarboxylic acid
- CS-0129493
- EN300-749538
- Z1269203843
- DB-399316
- 6-Bromo-5-chloropyrazine-2-carboxylicacid
-
- Inchi: 1S/C5H2BrClN2O2/c6-3-4(7)8-1-2(9-3)5(10)11/h1H,(H,10,11)
- InChI Key: JUYYXLOQLBQRCE-UHFFFAOYSA-N
- SMILES: BrC1=C(N=CC(C(=O)O)=N1)Cl
Computed Properties
- Exact Mass: 235.89882g/mol
- Monoisotopic Mass: 235.89882g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 237.44g/mol
- XLogP3: 1.6
- Topological Polar Surface Area: 63.1
6-Bromo-5-chloropyrazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM332681-1g |
6-Bromo-5-chloropyrazine-2-carboxylic acid |
1017604-40-8 | 95%+ | 1g |
$1666 | 2021-08-18 | |
| Chemenu | CM332681-5g |
6-Bromo-5-chloropyrazine-2-carboxylic acid |
1017604-40-8 | 95%+ | 5g |
$4829 | 2021-08-18 | |
| Chemenu | CM332681-1g |
6-Bromo-5-chloropyrazine-2-carboxylic acid |
1017604-40-8 | 95%+ | 1g |
$1183 | 2023-01-20 | |
| Chemenu | CM332681-5g |
6-Bromo-5-chloropyrazine-2-carboxylic acid |
1017604-40-8 | 95%+ | 5g |
$3429 | 2023-01-20 | |
| Enamine | EN300-749538-0.05g |
6-bromo-5-chloropyrazine-2-carboxylic acid |
1017604-40-8 | 95.0% | 0.05g |
$336.0 | 2025-03-10 | |
| Enamine | EN300-749538-0.1g |
6-bromo-5-chloropyrazine-2-carboxylic acid |
1017604-40-8 | 95.0% | 0.1g |
$499.0 | 2025-03-10 | |
| Enamine | EN300-749538-0.25g |
6-bromo-5-chloropyrazine-2-carboxylic acid |
1017604-40-8 | 95.0% | 0.25g |
$714.0 | 2025-03-10 | |
| Enamine | EN300-749538-0.5g |
6-bromo-5-chloropyrazine-2-carboxylic acid |
1017604-40-8 | 95.0% | 0.5g |
$1125.0 | 2025-03-10 | |
| Enamine | EN300-749538-1.0g |
6-bromo-5-chloropyrazine-2-carboxylic acid |
1017604-40-8 | 95.0% | 1.0g |
$1442.0 | 2025-03-10 | |
| Enamine | EN300-749538-2.5g |
6-bromo-5-chloropyrazine-2-carboxylic acid |
1017604-40-8 | 95.0% | 2.5g |
$2828.0 | 2025-03-10 |
6-Bromo-5-chloropyrazine-2-carboxylic acid Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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